Cas no 88315-72-4 (Benzene, 1-(1,1-dimethylethyl)-3-(ethylsulfonyl)-)

Benzene, 1-(1,1-dimethylethyl)-3-(ethylsulfonyl)- structure
88315-72-4 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-(ethylsulfonyl)-
CAS No:88315-72-4
MF:C12H18O2S
MW:226.335122585297
CID:637607
PubChem ID:13237371
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-3-(ethylsulfonyl)-
    • 1-tert-butyl-3-ethylsulfonylbenzene
    • 88315-72-4
    • DTXSID70530960
    • SCHEMBL10179763
    • 1-tert-Butyl-3-(ethanesulfonyl)benzene
    • Inchi: 1S/C12H18O2S/c1-5-15(13,14)11-8-6-7-10(9-11)12(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key: SYBWSWMQLVSYKT-UHFFFAOYSA-N
    • SMILES: S(CC)(C1=CC=CC(=C1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 226.10275099g/mol
  • Monoisotopic Mass: 226.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.5Ų
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